Cas no 2034480-42-5 (1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one)

• Product Name: 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one
• CAS No: 2034480-42-5
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.379381895065
• CID: 5354123
• Update Time: 2025-06-08

1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyridazin-3-yloxy)piperidin-1-yl)-2-(thiophen-2-yl)ethanone
• 1-(3-pyridazin-3-yloxypiperidin-1-yl)-2-thiophen-2-ylethanone
• 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

• Inchi： 1S/C15H17N3O2S/c19-15(10-13-5-3-9-21-13)18-8-2-4-12(11-18)20-14-6-1-7-16-17-14/h1,3,5-7,9,12H,2,4,8,10-11H2
• InChI Key： NSZQSPCKFYSCBP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(N1CCCC(C1)OC1=CC=CN=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 356
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6

Additional information on 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

Comprehensive Overview of 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034480-42-5)

The compound 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034480-42-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its pyridazine and thiophene moieties, this compound exhibits potential applications in the development of novel therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. Researchers are increasingly exploring its pharmacological properties, making it a subject of interest in both academic and industrial settings.

One of the key features of 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one is its hybrid structure, which combines a piperidine scaffold with heterocyclic components. This design enhances its binding affinity to biological targets, a topic frequently searched by professionals in drug design and computational chemistry. The presence of the thiophene ring, a common motif in bioactive molecules, further contributes to its versatility in modulating enzyme activity and receptor interactions.

In recent years, the demand for small-molecule inhibitors and allosteric modulators has surged, driven by advancements in precision medicine and personalized therapy. The compound's CAS No. 2034480-42-5 often appears in discussions about structure-activity relationships (SAR) and lead optimization, reflecting its relevance in modern pharmaceutical research. Additionally, its potential role in addressing neurodegenerative diseases and inflammatory disorders aligns with trending healthcare inquiries.

From a synthetic perspective, 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one presents intriguing challenges for organic chemists. Its multi-step synthesis involves strategic coupling reactions, a topic widely explored in method development and catalysis. The compound's pyridazin-3-yloxy group, in particular, has been studied for its influence on molecular stability and solubility, critical factors in formulation science.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the modular nature of this compound makes it a valuable candidate for library design. Its drug-likeness and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are frequently analyzed using in silico tools, a hot topic in cheminformatics and AI-driven drug development. These aspects resonate with queries about predictive modeling and virtual screening.

In conclusion, 1-[3-(pyridazin-3-yloxy)piperidin-1-yl]-2-(thiophen-2-yl)ethan-1-one (CAS No. 2034480-42-5) represents a compelling case study in medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of enduring interest. Whether in the context of target identification, mechanistic studies, or translational research, this compound continues to inspire innovation across the life sciences.